Cas no 99076-38-7 (ethyl 4-acetyl-2-amino-5-methylfuran-3-carboxylate)

• Product Name: ethyl 4-acetyl-2-amino-5-methylfuran-3-carboxylate
• CAS No: 99076-38-7
• MF: C₁₀H₁₃NO₄
• MW: 211.214523077011
• MDL: MFCD04066410
• CID: 1079006
• PubChem ID: 1583324
• Update Time: 2025-06-15

ethyl 4-acetyl-2-amino-5-methylfuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-acetyl-2-amino-5-methyl-3-furoate
• ethyl 4-acetyl-2-amino-5-methylfuran-3-carboxylate
• 99076-38-7
• LS-03942
• SB61596
• F1947-0006
• MFCD04066410
• EN300-11146
• SR-01000019093-1
• DTXSID20364515
• AKOS000112172
• Z57035535
• FT-0683615
• SR-01000019093
• 4-Acetyl-2-amino-5-methyl-3-furoic acid ethyl ester
• CS-0222520
• ALBB-012596
• G32517
• 3-Furancarboxylic acid, 4-acetyl-2-amino-5-methyl-, ethyl ester
• STK801557

• MDL： MFCD04066410
• Inchi： 1S/C10H13NO4/c1-4-14-10(13)8-7(5(2)12)6(3)15-9(8)11/h4,11H2,1-3H3
• InChI Key： DCRWMYACLRWEAX-UHFFFAOYSA-N
• SMILES： O1C(=C(C(=O)OCC)C(C(C)=O)=C1C)N

Computed Properties

• Exact Mass: 211.084458
• Monoisotopic Mass: 211.084458
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.5
• XLogP3: 1.5

Experimental Properties

• Density: 1.195
• Boiling Point: 367.7°C at 760 mmHg
• Flash Point: 176.2°C
• Refractive Index: 1.523
• PSA: 82.53000
• LogP: 2.13070

ethyl 4-acetyl-2-amino-5-methylfuran-3-carboxylate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid esters
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acid esters

Additional information on ethyl 4-acetyl-2-amino-5-methylfuran-3-carboxylate

Comprehensive Guide to Ethyl 4-Acetyl-2-Amino-5-Methylfuran-3-Carboxylate (CAS No. 99076-38-7)

Ethyl 4-acetyl-2-amino-5-methylfuran-3-carboxylate (CAS No. 99076-38-7) is a specialized organic compound with a unique furan-based structure. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and potential applications. The ethyl ester moiety, combined with the acetyl and amino functional groups, makes it a valuable intermediate in synthetic chemistry. Researchers often explore its role in designing novel heterocyclic compounds, which are pivotal in drug discovery and material science.

In recent years, the demand for furan derivatives like ethyl 4-acetyl-2-amino-5-methylfuran-3-carboxylate has surged, driven by their utility in green chemistry and sustainable synthesis. With growing interest in bioactive molecules, this compound is frequently studied for its potential in developing antimicrobial and anti-inflammatory agents. Its CAS number 99076-38-7 is often searched in academic databases, reflecting its relevance in cutting-edge research. Additionally, its structural features align with trends in fragment-based drug design, a hot topic in modern medicinal chemistry.

The synthesis of ethyl 4-acetyl-2-amino-5-methylfuran-3-carboxylate typically involves multi-step reactions, including condensation and esterification processes. Its 5-methylfuran core is particularly noteworthy, as furan rings are known for their electron-rich properties, enabling diverse chemical transformations. This compound’s carboxylate group further enhances its solubility, making it suitable for aqueous-phase reactions—a key consideration for environmentally friendly protocols. Researchers also investigate its NMR spectra and HPLC purity, as these metrics are critical for quality control in industrial applications.

From an industrial perspective, CAS 99076-38-7 is often discussed in forums focusing on fine chemicals and custom synthesis. Companies specializing in contract research frequently list this compound in their catalogs, catering to clients seeking tailored intermediates. Its compatibility with microwave-assisted synthesis and flow chemistry techniques further boosts its appeal, as these methods align with the push for faster, more efficient production workflows. Moreover, its potential role in catalysis and ligand design is a recurring theme in patent literature.

For those exploring 99076-38-7 in academic settings, safety data sheets (SDS) emphasize standard laboratory precautions, though it is not classified as a high-risk substance. Its molecular weight and melting point are frequently queried parameters, alongside its storage conditions. As the scientific community prioritizes reproducibility, detailed protocols for handling and purifying this compound are widely shared in open-access journals. This transparency supports its use in collaborative projects, including multi-disciplinary research initiatives.

In summary, ethyl 4-acetyl-2-amino-5-methylfuran-3-carboxylate (CAS No. 99076-38-7) stands out as a multifaceted building block in organic synthesis. Its applications span pharmaceutical intermediates, agrochemicals, and material science, reflecting its adaptability to diverse research needs. With ongoing advancements in computational chemistry and high-throughput screening, this compound is poised to remain a focal point in innovation-driven industries. Whether you’re a synthetic chemist or a formulation scientist, understanding its properties and potential can unlock new opportunities in your work.